Cas no 32379-37-6 (cyclohexanecarbonitrile, 1-hydroxy-, acetate)

• Product Name: cyclohexanecarbonitrile, 1-hydroxy-, acetate
• CAS No: 32379-37-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 916879
• PubChem ID: 141702
• Update Time: 2025-04-19

cyclohexanecarbonitrile, 1-hydroxy-, acetate Chemical and Physical Properties

Names and Identifiers

• cyclohexanecarbonitrile, 1-hydroxy-, acetate
• (1-cyanocyclohexyl) acetate
• 1-Acetoxy-cyclohexancarbonitril
• 1-Acetoxy-cyclohexan-carbonsaeure-(1)-nitril
• 1-acetoxy-cyclohexanecarbonitrile
• 1-Acetoxy-cyclohexylcyanid
• 1-acetyloxycyclohexanenitrile
• 1-cyanocyclohexyl acetate
• AC1L3JN5
• cyclohexanone cyanohydrin acetate
• NSC96977
• SureCN2861221
• SCHEMBL2861221
• DTXSID00186095
• NSC 96977
• NSC-96977
• 32379-37-6
• AKOS024323331

• Inchi： 1S/C9H13NO2/c1-8(11)12-9(7-10)5-3-2-4-6-9/h2-6H2,1H3
• InChI Key： KHJVAMGRTUVBMB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09
• LogP: 1.77598